Azelastine-d3
Azelastine-d3
Brand Name:
Vulcanchem
CAS No.:
758637-88-6
VCID:
VC0125649
InChI:
InChI=1S/C22H24ClN3O/c1-25-13-4-5-18(12-14-25)26-22(27)20-7-3-2-6-19(20)21(24-26)15-16-8-10-17(23)11-9-16/h2-3,6-11,18H,4-5,12-15H2,1H3/i1D3
SMILES:
CN1CCCC(CC1)N2C(=O)C3=CC=CC=C3C(=N2)CC4=CC=C(C=C4)Cl
Molecular Formula:
C₂₂H₂₁D₃ClN₃O
Molecular Weight:
384.92
Azelastine-d3
CAS No.: 758637-88-6
Reference Standards
VCID: VC0125649
Molecular Formula: C₂₂H₂₁D₃ClN₃O
Molecular Weight: 384.92
| CAS No. | 758637-88-6 |
|---|---|
| Product Name | Azelastine-d3 |
| Molecular Formula | C₂₂H₂₁D₃ClN₃O |
| Molecular Weight | 384.92 |
| IUPAC Name | 4-[(4-chlorophenyl)methyl]-2-[1-(trideuteriomethyl)azepan-4-yl]phthalazin-1-one |
| Standard InChI | InChI=1S/C22H24ClN3O/c1-25-13-4-5-18(12-14-25)26-22(27)20-7-3-2-6-19(20)21(24-26)15-16-8-10-17(23)11-9-16/h2-3,6-11,18H,4-5,12-15H2,1H3/i1D3 |
| SMILES | CN1CCCC(CC1)N2C(=O)C3=CC=CC=C3C(=N2)CC4=CC=C(C=C4)Cl |
| Synonyms | 4-[(4-Chlorophenyl)methyl]-2-[hexahydro-1-(methyl-13C,d3)-1H-azepin-4-yl]-1(2H)-phthalazinone-d3; |
| PubChem Compound | 46780512 |
| Last Modified | Nov 11 2021 |
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